Cas no 10258-72-7 (Ethanol, 2-(phenylsulfonyl)-, acetate)
10258-72-7 structure
Product Name:Ethanol, 2-(phenylsulfonyl)-, acetate
CAS No:10258-72-7
MF:C10H12O4S
MW:228.264882087708
CID:1134246
PubChem ID:44377376
Update Time:2025-04-20
Ethanol, 2-(phenylsulfonyl)-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-(phenylsulfonyl)-, acetate
- 2-(benzenesulfonyl)ethyl acetate
- Acetic acid 2-(phenylsulfonyl)ethyl ester
- 2-(Phenylsulfonyl)ethanol acetate
- CHEMBL164567
- SCHEMBL12237322
- Acetic acid 2-benzenesulfonyl-ethyl ester
- phenylsulfonylethyl acetate
- 10258-72-7
- DTXSID60658561
-
- Inchi: 1S/C10H12O4S/c1-9(11)14-7-8-15(12,13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
- InChI Key: DANHWQZACBZPMR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CCOC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 228.04566
- Monoisotopic Mass: 228.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- PSA: 60.44
Ethanol, 2-(phenylsulfonyl)-, acetate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
10258-72-7 (Ethanol, 2-(phenylsulfonyl)-, acetate) Related Products
- 20611-21-6(Ethanol,2-(phenylsulfonyl)-)
- 3959-23-7(2-(benzenesulfonyl)acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk